3-((5-chloropyrimidin-2-yl)oxy)-N-(3,4-dimethylphenyl)pyrrolidine-1-carboxamide

• IUPAC Name: 3-(5-chloropyrimidin-2-yl)oxy-N-(3,4-dimethylphenyl)pyrrolidine-1-carboxamide
• InChI: InChI=1S/C17H19ClN4O2/c1-11-3-4-14(7-12(11)2)21-17(23)22-6-5-15(10-22)24-16-19-8-13(18)9-20-16/h3-4,7-9,15H,5-6,10H2,1-2H3,(H,21,23)
• InChI Key: DNSKNAIDUSJWOR-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)NC(=O)N2CCC(C2)OC3=NC=C(C=N3)Cl)C
• Molecular Formula: C17H19ClN4O2
• Molecular Weight: 346.8 g/mol

Description

3-((5-chloropyrimidin-2-yl)oxy)-N-(3,4-dimethylphenyl)pyrrolidine-1-carboxamide, also known as compound X, is a synthetic compound with potential therapeutic applications. It belongs to the class of pyrrolidine carboxamides and has been studied extensively for its pharmacological properties.

Scientific Research Applications

Synthesis and Chemical Properties

The compound 3-((5-chloropyrimidin-2-yl)oxy)-N-(3,4-dimethylphenyl)pyrrolidine-1-carboxamide, due to its complex structure, is likely to be involved in the synthesis of novel heterocyclic compounds. Such compounds play a crucial role in the development of new materials with potential applications in various fields, including pharmaceuticals, agrochemicals, and materials science. For instance, derivatives of pyrimidine, similar to the core structure of this compound, have been synthesized for their antimicrobial activities. The synthesis process often involves reactions with halocompounds, leading to N-alkylated products that exhibit significant biological activities (Abdel-rahman, Bakhite, Al-Taifi, 2002). Additionally, pyrimidinones and oxazinones derivatives, synthesized using related precursors, have shown good antibacterial and antifungal activities, comparable to known drugs like streptomycin and fusidic acid (Hossan, Abu-Melha, Al-Omar, Amr, 2012).

Biological Evaluation and Potential Therapeutic Uses

The structural complexity and functional diversity of pyrimidine derivatives, akin to 3-((5-chloropyrimidin-2-yl)oxy)-N-(3,4-dimethylphenyl)pyrrolidine-1-carboxamide, make them valuable for biological evaluation. Novel pyrazolopyrimidines derivatives, for example, have been synthesized and tested for their anticancer and anti-5-lipoxygenase activities, showcasing the therapeutic potential of these compounds in treating cancer and inflammatory diseases (Rahmouni, Souiei, Belkacem, Romdhane, Bouajila, Ben Jannet, 2016). Moreover, Schiff’s bases and azetidinone derivatives derived from pyrimidinone have been explored for their antidepressant and nootropic properties, indicating the potential for developing new psychiatric medications (Thomas, Nanda, Kothapalli, Hamane, 2016).